3-(Thiophen-2-yl)-1H-pyrazol-5(4H)-one
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Overview
Description
3-(Thiophen-2-yl)-1H-pyrazol-5(4H)-one, also known as 3-thiophene-2-ylpyrazole, is a heterocyclic compound that has been used in a variety of scientific research applications. This compound has a unique structure that makes it attractive for use in research, and it has been studied for its potential applications in the fields of biochemistry, pharmacology, and physiology.
Scientific Research Applications
- Researchers have synthesized derivatives of 5-(2-thienyl)-2,4-dihydro-3H-pyrazol-3-one and evaluated their antimicrobial properties . Compound 9a, in particular, displayed broad-spectrum antibacterial activity against various strains of Gram-positive bacteria. However, none of the synthesized compounds showed significant activity against the yeast-like pathogenic fungus Candida albicans.
- While not directly related to the compound itself, other thiazole derivatives have demonstrated cytotoxic effects on human tumor cell lines . Investigating the cytotoxic potential of 5-(2-thienyl)-2,4-dihydro-3H-pyrazol-3-one derivatives could be an interesting avenue.
- The thiophene nucleus, present in 5-(2-thienyl)-2,4-dihydro-3H-pyrazol-3-one, is known for its role in optoelectronic materials . Exploring its use in organic semiconductors, light-emitting diodes (LEDs), or solar cells could yield promising results.
- Although not directly studied for this compound, related 1,2,4-triazoles and 1,3,4-oxadiazoles have shown anti-inflammatory activity . Investigating whether 5-(2-thienyl)-2,4-dihydro-3H-pyrazol-3-one derivatives exhibit similar effects could be worthwhile.
- The functional groups in 5-(2-thienyl)-2,4-dihydro-3H-pyrazol-3-one can influence its energy levels, affecting the color of emitted light . Researchers could investigate its use in organic dyes, sensors, or other optoelectronic materials.
Antimicrobial Activity
Antitumor and Cytotoxic Activity
Optoelectronic Applications
Anti-Inflammatory Properties
Materials Science
Mechanism of Action
Target of Action
Compounds with similar structures, such as thiazoles and pyrazole analogs, have been found to interact with a variety of biological targets . These targets often include enzymes, receptors, and other proteins, which play crucial roles in various biological processes.
Mode of Action
These interactions can lead to changes in the conformation or activity of the target proteins, thereby influencing the biological processes they are involved in .
Biochemical Pathways
Related compounds have been shown to influence a variety of pathways, including those involved in antimicrobial, anti-inflammatory, and antitumor activities . The compound may exert its effects by modulating these pathways, leading to downstream effects on cellular functions.
Result of Action
Based on the activities of structurally related compounds, it can be hypothesized that the compound may have potential antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
properties
IUPAC Name |
3-thiophen-2-yl-1,4-dihydropyrazol-5-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2OS/c10-7-4-5(8-9-7)6-2-1-3-11-6/h1-3H,4H2,(H,9,10) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFBRBQIACOYUGZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=NNC1=O)C2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Thiophen-2-yl)-1H-pyrazol-5(4H)-one |
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